Cas no 2172582-90-8 (4-1-(hydroxymethyl)cyclohexylpiperidin-4-ol)

• Product Name: 4-1-(hydroxymethyl)cyclohexylpiperidin-4-ol
• CAS No: 2172582-90-8
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 6149826
• PubChem ID: 165867510
• Update Time: 2025-10-28

4-1-(hydroxymethyl)cyclohexylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-1-(hydroxymethyl)cyclohexylpiperidin-4-ol
• EN300-1632756
• 2172582-90-8
• 4-[1-(hydroxymethyl)cyclohexyl]piperidin-4-ol

• Inchi： 1S/C12H23NO2/c14-10-11(4-2-1-3-5-11)12(15)6-8-13-9-7-12/h13-15H,1-10H2
• InChI Key： VBYBXDUCUFHZOF-UHFFFAOYSA-N
• SMILES： OC1(CCNCC1)C1(CO)CCCCC1

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.5Ų

Additional information on 4-1-(hydroxymethyl)cyclohexylpiperidin-4-ol

Professional Introduction to Compound with CAS No. 2172582-90-8 and Product Name: 4-1-(hydroxymethyl)cyclohexylpiperidin-4-ol

The compound with the CAS number 2172582-90-8 and the product name 4-1-(hydroxymethyl)cyclohexylpiperidin-4-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered attention for its potential applications in medicinal chemistry and drug development. The molecular structure of 4-1-(hydroxymethyl)cyclohexylpiperidin-4-ol incorporates a cyclohexyl group linked to a piperidine ring, with a hydroxymethyl substituent at the 1-position. This configuration suggests a high degree of versatility, making it a promising candidate for further exploration in synthetic chemistry and pharmacological research.

Recent studies have highlighted the importance of heterocyclic compounds in drug design due to their ability to mimic natural biological structures and interact with biological targets effectively. The piperidine moiety, in particular, is well-known for its presence in numerous bioactive molecules, including antipsychotics, antivirals, and anti-inflammatory agents. The incorporation of a hydroxymethyl group into the piperidine ring in 4-1-(hydroxymethyl)cyclohexylpiperidin-4-ol introduces additional functionalization possibilities, which could enhance its pharmacological properties. This modification allows for further derivatization, enabling the synthesis of analogs with tailored biological activities.

In the context of modern drug discovery, the development of novel scaffolds is crucial for overcoming resistance mechanisms and improving therapeutic efficacy. The structural features of 4-1-(hydroxymethyl)cyclohexylpiperidin-4-ol make it an attractive starting point for designing molecules with enhanced binding affinity and selectivity. Researchers have been exploring various derivatives of this compound to investigate their potential as leads for new therapeutic agents. For instance, modifications at the cyclohexyl ring or the piperidine nitrogen could lead to compounds with improved solubility or metabolic stability.

One of the most exciting aspects of this compound is its potential application in addressing neurological disorders. Piperidine derivatives have shown promise in treating conditions such as Parkinson's disease and epilepsy due to their ability to modulate neurotransmitter systems. The presence of a hydroxymethyl group in 4-1-(hydroxymethyl)cyclohexylpiperidin-4-ol may enhance its interaction with specific receptors or enzymes involved in these pathways. Preliminary computational studies suggest that this compound could exhibit inhibitory effects on certain enzymes implicated in neurodegenerative diseases, making it a valuable candidate for further investigation.

Another area where 4-1-(hydroxymethyl)cyclohexylpiperidin-4-ol shows promise is in the field of anti-inflammatory drugs. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders and autoimmune conditions. The structural motif of this compound resembles known anti-inflammatory agents, suggesting that it may possess similar therapeutic effects. Researchers are currently synthesizing analogs to evaluate their efficacy in reducing inflammatory responses both in vitro and in vivo. These studies could pave the way for new treatments targeting inflammatory diseases without the side effects associated with traditional anti-inflammatory medications.

The synthesis of 4-1-(hydroxymethyl)cyclohexylpiperidin-4-ol involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. The introduction of the cyclohexyl group followed by functionalization at the 1-position requires precise control over reaction conditions to achieve high yields and purity. Advances in catalytic processes have enabled more efficient routes to complex molecules like this one, reducing both cost and environmental impact. These improvements are crucial for translating laboratory discoveries into viable pharmaceuticals.

As our understanding of biological systems continues to grow, so does the demand for sophisticated chemical tools to probe these mechanisms. Compounds like 4-1-(hydroxymethyl)cyclohexylpiperidin-4-ol serve as essential building blocks for developing probes that can interact with specific biological targets at high resolution. Such probes are invaluable for elucidating disease pathways and identifying new therapeutic opportunities. The versatility of this compound allows researchers to modify its structure systematically, enabling them to fine-tune its interactions with biological systems.

The future prospects for 4-1-(hydroxymethyl)cyclohexylpiperidin-4-ol are vast, particularly as computational chemistry plays an increasingly prominent role in drug discovery. Machine learning algorithms can predict how different structural modifications will affect biological activity, allowing researchers to design more effective derivatives efficiently. By integrating experimental data with computational predictions, scientists can accelerate the development process significantly. This interdisciplinary approach is key to bringing new medicines to patients faster than ever before.

In conclusion,4-1-(hydroxymethyl)cyclohexylpiperidin-4-ol, represented by CAS No. 2172582-90-8, represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas including neurological disorders and anti-inflammatory diseases, underscoring its importance as a research tool and potential drug lead.